N(10)-Propargylfolic acid
N(10)-Propargylfolic acid
Brand Name:
Vulcanchem
CAS No.:
101760-45-6
VCID:
VC20769208
InChI:
InChI=1S/C22H21N7O6/c1-2-9-29(11-13-10-24-18-17(25-13)20(33)28-22(23)27-18)14-5-3-12(4-6-14)19(32)26-15(21(34)35)7-8-16(30)31/h1,3-6,10,15H,7-9,11H2,(H,26,32)(H,30,31)(H,34,35)(H3,23,24,27,28,33)/t15-/m0/s1
SMILES:
C#CCN(CC1=CN=C2C(=N1)C(=O)NC(=N2)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C22H21N7O6
Molecular Weight:
479.4 g/mol
N(10)-Propargylfolic acid
CAS No.: 101760-45-6
Cat. No.: VC20769208
Molecular Formula: C22H21N7O6
Molecular Weight: 479.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 101760-45-6 |
|---|---|
| Molecular Formula | C22H21N7O6 |
| Molecular Weight | 479.4 g/mol |
| IUPAC Name | (2S)-2-[[4-[(2-amino-4-oxo-3H-pteridin-6-yl)methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C22H21N7O6/c1-2-9-29(11-13-10-24-18-17(25-13)20(33)28-22(23)27-18)14-5-3-12(4-6-14)19(32)26-15(21(34)35)7-8-16(30)31/h1,3-6,10,15H,7-9,11H2,(H,26,32)(H,30,31)(H,34,35)(H3,23,24,27,28,33)/t15-/m0/s1 |
| Standard InChI Key | SQJGTVKPWANJGI-HNNXBMFYSA-N |
| Isomeric SMILES | C#CCN(CC1=CN=C2C(=N1)C(=O)N=C(N2)N)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | C#CCN(CC1=CN=C2C(=N1)C(=O)NC(=N2)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | C#CCN(CC1=CN=C2C(=N1)C(=O)N=C(N2)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
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